4-butyl-N-(1,1-dioxidotetrahydrothien-3-yl)-N-[(3-methylthien-2-yl)methyl]cyclohexanecarboxamide

• Molecular Formula: C21H33NO3S2
• Molecular Weight: 411.6 g/mol
• IUPAC Name: 4-butyl-N-(1,1-dioxothiolan-3-yl)-N-[(3-methylthiophen-2-yl)methyl]cyclohexane-1-carboxamide
• InChI: InChI=1S/C21H33NO3S2/c1-3-4-5-17-6-8-18(9-7-17)21(23)22(14-20-16(2)10-12-26-20)19-11-13-27(24,25)15-19/h10,12,17-19H,3-9,11,13-15H2,1-2H3
• InChI Key: RKKOYWFAGMTKPF-UHFFFAOYSA-N
• SMILES: CCCCC1CCC(CC1)C(=O)N(CC2=C(C=CS2)C)C3CCS(=O)(=O)C3

Description

4-butyl-N-(1,1-dioxidotetrahydrothien-3-yl)-N-[(3-methylthien-2-yl)methyl]cyclohexanecarboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thienoisoindolinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 4-butyl-N-(1,1-dioxidotetrahydrothien-3-yl)-N-[(3-methylthien-2-yl)methyl]cyclohexanecarboxamide is not fully understood. However, it has been reported that this compound inhibits the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. Additionally, this compound has been found to modulate the expression of certain genes that are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been reported that this compound exhibits potent antitumor activity by inducing apoptosis in cancer cells. Additionally, this compound has been found to exhibit anti-inflammatory and analgesic activities by modulating the expression of certain genes and proteins that are involved in the inflammatory response.

Advantages and Limitations for Lab Experiments

One of the major advantages of 4-butyl-N-(1,1-dioxidotetrahydrothien-3-yl)-N-[(3-methylthien-2-yl)methyl]cyclohexanecarboxamide is its potent antitumor activity against various cancer cell lines. Additionally, this compound exhibits anti-inflammatory and analgesic activities, making it a potential candidate for the development of new drugs. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for the research on 4-butyl-N-(1,1-dioxidotetrahydrothien-3-yl)-N-[(3-methylthien-2-yl)methyl]cyclohexanecarboxamide. One of the major future directions is the development of new drugs based on this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in various fields of scientific research. Furthermore, the optimization of the synthesis method of this compound can lead to the production of higher yields, which can facilitate its use in various experiments. Finally, the development of new methods for the delivery of this compound can enhance its efficacy and reduce its potential side effects.

Synthesis Methods

The synthesis method of 4-butyl-N-(1,1-dioxidotetrahydrothien-3-yl)-N-[(3-methylthien-2-yl)methyl]cyclohexanecarboxamide involves the reaction of 2-methylthiophene-3-carboxylic acid with 1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid. The resulting product is then treated with butyl isocyanate and 3-methylthiophene-2-carbaldehyde to obtain the desired compound. This synthesis method has been reported in various scientific journals and has been optimized to obtain high yields of the compound.

Scientific Research Applications

4-butyl-N-(1,1-dioxidotetrahydrothien-3-yl)-N-[(3-methylthien-2-yl)methyl]cyclohexanecarboxamide has potential applications in various fields of scientific research. One of the major applications of this compound is in the field of medicinal chemistry. It has been reported that this compound exhibits potent antitumor activity against various cancer cell lines. Additionally, this compound has been found to exhibit anti-inflammatory and analgesic activities, making it a potential candidate for the development of new drugs.